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Compound of Interest

Compound Name: 1-Phenylpiperazinium chloride

Cat. No.: B132860 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Phenylpiperazinium chloride, ensuring the safety of laboratory

personnel and compliance with waste regulations.

Key Safety and Hazard Information
1-Phenylpiperazinium chloride is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, in contact with skin, or inhaled, and it can cause serious skin

and eye irritation.[1][2][3] Adherence to appropriate safety protocols is mandatory.

Summary of Chemical Data
For quick reference, the following table summarizes the key physical and chemical properties

of 1-Phenylpiperazinium chloride.

Property Value

Molecular Formula C₁₀H₁₅ClN₂

Molecular Weight 198.69 g/mol [1]

GHS Hazard Statements H301, H311, H315, H319, H331[1]
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Personal Protective Equipment (PPE)
Before handling 1-Phenylpiperazinium chloride, all personnel must be equipped with the

following personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate or dust is present, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[4]

Step-by-Step Disposal Protocol
The disposal of 1-Phenylpiperazinium chloride is governed by its classification as hazardous

waste.[2] Adherence to local, state, and federal regulations is paramount. The following

protocol outlines the necessary steps for its safe disposal.

Waste Identification and Segregation:

Clearly label a dedicated, sealable container for 1-Phenylpiperazinium chloride waste.

Do not mix with other chemical waste unless compatibility has been confirmed.

Incompatible materials include strong oxidizing agents.[2]

Container Management:

Use a container that is in good condition and compatible with the chemical.

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated area.[2][5]

Spill and Leak Management:

In the event of a spill, ensure the area is well-ventilated.

Avoid generating dust.[2]
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Carefully sweep or shovel the spilled material into the designated waste container.

Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as

hazardous waste.

Final Disposal:

Dispose of the sealed waste container through an approved and licensed hazardous

waste disposal company.[5]

Follow all institutional, local, and national regulations for hazardous waste disposal.[2][5]

Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures
In case of accidental exposure, immediate action is critical:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-
Phenylpiperazinium chloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.tcichemicals.com/BE/en/sds/D4016_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16995~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:37:20~~1-Phenylpiperazine%20hydrochloride~~
https://www.tcichemicals.com/BE/en/sds/D4016_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16995~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:37:20~~1-Phenylpiperazine%20hydrochloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16995~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:37:20~~1-Phenylpiperazine%20hydrochloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16995~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:37:20~~1-Phenylpiperazine%20hydrochloride~~
https://www.chemicalbook.com/msds/1-phenylpiperazine-hydrochloride.pdf
https://www.benchchem.com/product/b132860?utm_src=pdf-body
https://www.benchchem.com/product/b132860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste
(1-Phenylpiperazinium chloride)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate into a Labeled,
Compatible Waste Container

Store Container in a Cool,
Dry, Well-Ventilated Area

Spill or Leak?

Contain Spill, Avoid Dust,
Clean Up, Collect Residue

Yes

Arrange for Pickup by
Licensed Waste Disposal Service

No

Document Waste for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Phenylpiperazinium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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